Cas no 79520-80-2 (1,4-Bis(4-chlorobutoxy)benzene)
79520-80-2 structure
Product Name:1,4-Bis(4-chlorobutoxy)benzene
CAS No:79520-80-2
MF:C14H20Cl2O2
MW:291.213402748108
CID:2802396
PubChem ID:20523977
Update Time:2025-04-21
1,4-Bis(4-chlorobutoxy)benzene Chemical and Physical Properties
Names and Identifiers
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- 79520-80-2
- 1,4-BIS(4-CHLOROBUTOXY)BENZENE
- DTXSID80608361
- SCHEMBL11091678
- 1,4-Bis(4-chlorobutoxy)benzene
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- Inchi: 1S/C14H20Cl2O2/c15-9-1-3-11-17-13-5-7-14(8-6-13)18-12-4-2-10-16/h5-8H,1-4,9-12H2
- InChI Key: SICXCTNDFJXFJV-UHFFFAOYSA-N
- SMILES: ClCCCCOC1C=CC(=CC=1)OCCCCCl
Computed Properties
- Exact Mass: 290.0840353Da
- Monoisotopic Mass: 290.0840353Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 18.5Ų
1,4-Bis(4-chlorobutoxy)benzene Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Wan Lab Chip, 2020,20, 4528-4538
79520-80-2 (1,4-Bis(4-chlorobutoxy)benzene) Related Products
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